Cas no 446276-02-4 (methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

• Product Name: methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• CAS No: 446276-02-4
• MF: C₁₇H₁₂ClNO₃
• MW: 313.735083580017
• MDL: MFCD00140323
• CID: 4651809
• PubChem ID: 2766382
• Update Time: 2025-10-19

methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl2-(4-chlorophenyl)-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate
• AKOS005069473
• methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• MFCD00140323
• CHEMBL1427863
• HMS2160K19
• 11B-030
• SMR000125181
• Oprea1_869806
• methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydro-4-isoquinolinecarboxylate
• DTXSID001157395
• methyl 2-(4-chlorophenyl)-1-oxoisoquinoline-4-carboxylate
• HMS3312I05
• 446276-02-4
• MLS000539523
• Methyl 2-(4-chlorophenyl)-1,2-dihydro-1-oxo-4-isoquinolinecarboxylate

• MDL： MFCD00140323
• Inchi： 1S/C17H12ClNO3/c1-22-17(21)15-10-19(12-8-6-11(18)7-9-12)16(20)14-5-3-2-4-13(14)15/h2-10H,1H3
• InChI Key： HOOJHRCWPWOAKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C(=O)OC)C2C=CC=CC=2C1=O

Computed Properties

• Exact Mass: 313.0505709g/mol
• Monoisotopic Mass: 313.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Melting Point: 152-154°C

methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Recent Advances in the Study of Methyl 2-(4-Chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS: 446276-02-4)

Methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS: 446276-02-4) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a scaffold for designing novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound belongs to the isoquinoline family, which is known for its diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. Recent synthetic approaches have optimized the production of methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate, enabling higher yields and purity, which are critical for further pharmacological evaluations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound.

In vitro studies have demonstrated that methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate exhibits promising inhibitory effects on specific enzymatic targets, including kinases and proteases, which are implicated in various disease pathways. For instance, recent findings suggest that this compound may act as a potent inhibitor of protein kinases involved in cancer cell proliferation, making it a potential candidate for anticancer drug development. Additionally, its interaction with bacterial enzymes has sparked interest in its use as an antimicrobial agent.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways, particularly those related to apoptosis and inflammation. These insights have been derived from cell-based assays and molecular docking studies, which highlight the compound's binding affinity to key protein targets. Such findings underscore the therapeutic potential of methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate in treating diseases characterized by dysregulated signaling pathways.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Recent efforts have focused on derivatizing the core structure to enhance its pharmacokinetic properties while retaining its biological activity. These modifications aim to improve the compound's drug-like characteristics, paving the way for future in vivo studies.

In conclusion, methyl 2-(4-chlorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research continues to uncover its multifaceted biological activities and therapeutic applications. As synthetic methodologies and biological evaluations advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacological profile and exploring its efficacy in animal models to validate its clinical potential.